Cas no 444919-20-4 (5-phenoxypyridine-2-carboxylic acid)

• Product Name: 5-phenoxypyridine-2-carboxylic acid
• CAS No: 444919-20-4
• MF: C₁₂H₉NO₃
• MW: 215.204763174057
• MDL: MFCD24219575
• CID: 4651789
• PubChem ID: 22261483
• Update Time: 2025-05-21

5-phenoxypyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-phenoxypyridine-2-carboxylic acid

• MDL： MFCD24219575
• Inchi： 1S/C12H9NO3/c14-12(15)11-7-6-10(8-13-11)16-9-4-2-1-3-5-9/h1-8H,(H,14,15)
• InChI Key： ZGOYDFUNXFOBES-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1=CN=C(C(=O)O)C=C1

Computed Properties

• Exact Mass: 215.058243149g/mol
• Monoisotopic Mass: 215.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 59.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 5-phenoxypyridine-2-carboxylic acid

Comprehensive Overview of 5-Phenoxypyridine-2-carboxylic Acid (CAS No. 444919-20-4): Properties, Applications, and Industry Insights

5-Phenoxypyridine-2-carboxylic acid (CAS 444919-20-4) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. As a derivative of pyridine carboxylic acid, this compound combines a phenoxy group at the 5-position with a carboxylic acid moiety at the 2-position, creating a versatile scaffold for drug discovery. Recent studies highlight its potential as a building block for kinase inhibitors and antimicrobial agents, aligning with the growing demand for small molecule therapeutics in precision medicine.

The compound's molecular formula (C12H9NO3) and molecular weight of 215.21 g/mol make it particularly interesting for researchers exploring heterocyclic compound synthesis. Its logP value (predicted ~2.1) suggests moderate lipophilicity, a crucial parameter in drug design where membrane permeability must balance with aqueous solubility. Analytical data from HPLC studies show >98% purity in commercially available samples, meeting the stringent requirements of pharmaceutical intermediates production.

In the context of current research trends, 5-phenoxypyridine-2-carboxylic acid has emerged as a key intermediate in developing next-generation antibiotics, addressing global concerns about antimicrobial resistance (AMR). Its structural similarity to quinolone antibiotics positions it as a potential candidate for structure-activity relationship (SAR) studies. The compound's crystal structure reveals hydrogen bonding patterns that may contribute to target binding affinity, a feature extensively studied in computational chemistry platforms like Schrödinger and MOE.

Manufacturing processes for CAS 444919-20-4 typically involve palladium-catalyzed coupling reactions, with recent innovations focusing on green chemistry principles to reduce heavy metal residues. The compound's thermal stability (decomposition point >250°C) makes it suitable for high-temperature applications in material science, particularly in developing high-performance polymers with enhanced thermal resistance properties.

From a commercial perspective, the global market for pyridine derivatives is projected to grow at 6.2% CAGR (2023-2030), driven by demand from the pharmaceutical sector. Quality control protocols for 5-phenoxypyridine-2-carboxylic acid emphasize rigorous spectroscopic characterization, including 1H/13C NMR, FT-IR, and mass spectrometry validation. Regulatory compliance follows ICH Q7 guidelines for active pharmaceutical ingredients (APIs), ensuring batch-to-batch consistency for critical applications.

Emerging applications in crop protection chemicals leverage the compound's ability to modify plant hormone pathways. Recent patents disclose formulations combining this molecule with biodegradable adjuvants for sustainable agriculture solutions. The electrochemical properties of the carboxylic acid group also enable potential uses in energy storage materials, particularly in lithium-ion battery electrolyte formulations where stable heterocycles are increasingly valuable.

Safety profiles indicate that proper handling requires standard laboratory precautions, with SDS documentation emphasizing dust control measures during bulk processing. Environmental fate studies show moderate biodegradability (OECD 301D), prompting ongoing research into green synthesis routes using biocatalysts or flow chemistry techniques. These developments align with the pharmaceutical industry's push toward process intensification and reduced environmental footprint.

For researchers sourcing this compound, critical parameters include residual solvent levels (preferably <500 ppm), heavy metal content (<10 ppm), and isomeric purity. Leading suppliers now provide comprehensive analytical certificates with detailed chromatographic profiles and quantitative NMR (qNMR) data, reflecting heightened quality expectations in preclinical research applications.

The future outlook for 5-phenoxypyridine-2-carboxylic acid appears promising, with several clinical-stage compounds incorporating this scaffold currently in Phase II trials for inflammatory diseases. Its structure-property relationships continue to be explored through advanced techniques like cryo-EM and molecular dynamics simulations, particularly in studying protein-ligand interactions. As synthetic methodologies evolve, particularly in C-H activation chemistry, production costs are expected to decrease, potentially expanding applications in industrial-scale synthesis.